Cas no 2137790-08-8 (Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl)-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl)-
• CAS No: 2137790-08-8
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5286919
• Update Time: 2025-07-15

Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl)-

• Inchi： 1S/C11H21Cl/c1-4-10(2,3)8-11(9-12)6-5-7-11/h4-9H2,1-3H3
• InChI Key： SRJSTWKHPAZQQH-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(C)(C)CC)CCC1

Additional information on Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl)-

Chemical Profile of Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl) (CAS No. 2137790-08-8)

Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl), identified by the CAS number 2137790-08-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of cycloalkanes with functional groups that make it a versatile intermediate in the synthesis of more complex molecules. The unique structural features of this compound, including the presence of a chloromethyl group and a bulky 2,2-dimethylbutyl substituent, contribute to its distinct chemical properties and potential applications in drug discovery and material science.

The molecular structure of Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl) consists of a cyclobutane ring substituted with two distinct functional groups. The chloromethyl group (–CH₂Cl) introduces reactivity that is commonly exploited in nucleophilic substitution reactions, making it a valuable building block for constructing more intricate molecular architectures. Concurrently, the 2,2-dimethylbutyl group (–C(CH₃)₃CH₂) provides steric hindrance and enhances lipophilicity, which can be crucial for optimizing pharmacokinetic profiles in pharmaceutical applications.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, and cycloalkanes with substituents that mimic natural product motifs have emerged as promising candidates. The structural motif of Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl) aligns well with this trend, as it combines the rigidity of the cyclobutane ring with functional handles that allow for further derivatization. This compound has been explored in several research studies as a precursor for more complex molecules with potential biological activity.

One notable area where this compound has found utility is in the synthesis of bioactive molecules targeting specific biological pathways. For instance, researchers have utilized derivatives of Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl) to develop inhibitors of enzymes involved in cancer metabolism. The chloromethyl group can be readily transformed into more reactive species such as epoxides or aldehydes, which are known to engage with biological targets through covalent bonding or reversible interactions. The steric bulk provided by the 2,2-dimethylbutyl group helps to modulate binding affinity and selectivity, ensuring that the resulting compounds exhibit desirable pharmacological properties.

The synthesis of Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl) involves multi-step organic transformations that highlight its synthetic utility. Typically, the preparation begins with the functionalization of a cyclobutane precursor followed by selective introduction of the chloromethyl and 2,2-dimethylbutyl groups. Advances in synthetic methodology have enabled more efficient and scalable routes to this compound, making it more accessible for industrial applications. These improvements have been driven by the demand for high-quality intermediates in pharmaceutical research and development.

Recent studies have also explored the use of Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl) in polymer chemistry and material science. Its unique combination of structural rigidity and functional reactivity makes it an attractive candidate for designing novel polymers with tailored properties. For example, researchers have incorporated this compound into copolymers to enhance thermal stability or mechanical strength. Additionally, its ability to undergo cross-linking reactions has been leveraged in the development of advanced materials such as hydrogels or shape-memory polymers.

The chemical reactivity of Cyclobutane, 1-(chloromethyl)-1-(2,2-dimethylbutyl) is further enhanced by its ability to participate in various organic transformations. For instance, the chloromethyl group can undergo nucleophilic addition reactions with amines or alcohols to form ether or amide linkages. These reactions are fundamental in constructing biologically relevant molecules such as peptides or nucleoside analogs. Moreover, the presence of electron-withdrawing groups adjacent to the double bond can facilitate electrochemical processes or photochemical reactions, expanding its utility in synthetic chemistry.

In conclusion,Cyclobutane, 1-((chloromethyl))-1-((2,,2-dimethylbutyl)) (CAS No. 2137790-08-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical reactivity make it a valuable tool for medicinal chemists seeking novel drug candidates and for materials scientists developing advanced polymers. As research continues to uncover new synthetic pathways and applications for this compound, Cyclobutane, 1-((chloromethyl))-1-((2,,2-dimethylbutyl)) is poised to remain at the forefront of innovation in organic chemistry.